Cas no 826995-56-6 (Benzo[b]thiophene-2-carboxylic acid, 4,6-difluoro-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 4,6-difluoro-
• CAS No: 826995-56-6
• MF: C₉H₄F₂O₂S
• MW: 214.188668251038
• CID: 686959
• PubChem ID: 71417898
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxylic acid, 4,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 4,6-difluoro-
• 4,6-difluoro-1-benzothiophene-2-carboxylic acid
• DTXSID10837228
• 826995-56-6

• Inchi： 1S/C9H4F2O2S/c10-4-1-6(11)5-3-8(9(12)13)14-7(5)2-4/h1-3H,(H,12,13)
• InChI Key： RLSMMULSYJJIAT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 213.99000686g/mol
• Monoisotopic Mass: 213.99000686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes